2-amino-1-(3,5-difluorophenyl)ethan-1-ol hydrochloride
Overview
Description
2-Amino-1-(3,5-difluorophenyl)ethan-1-ol hydrochloride, also known as 2-amino-3,5-difluorophenylethanol hydrochloride (ADF-HCl), is a synthetic compound derived from the reaction of 3,5-difluorobenzaldehyde and 2-aminoethanol. It is a colorless solid that is soluble in water and organic solvents. ADF-HCl has a wide range of applications in the pharmaceutical, agrochemical, and biochemical industries.
Scientific Research Applications
ADF-HCl has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various organic compounds, as a catalyst in the synthesis of polymers, and as a ligand in the study of metal complexes. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and other biologically active compounds. In addition, ADF-HCl has been used as a model compound in the study of the structure and reactivity of organic molecules.
Mechanism of Action
The mechanism of action of ADF-HCl is not yet fully understood. However, it is believed that the compound acts as a proton donor, donating protons to other molecules. This proton donation can lead to the formation of new bonds between molecules or the breaking of existing bonds. The proton donation may also cause changes in the structure of the molecule, leading to changes in the activity of the molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of ADF-HCl are still being studied. However, it has been shown to have a variety of effects on enzymes, proteins, and other molecules. For example, ADF-HCl has been shown to inhibit the activity of certain enzymes, such as tyrosine kinase and cyclooxygenase. In addition, it has been found to increase the activity of other enzymes, such as DNA polymerase.
Advantages and Limitations for Lab Experiments
ADF-HCl has a number of advantages for use in laboratory experiments. It is a stable compound that is soluble in both water and organic solvents, making it easy to use in a variety of experiments. In addition, it is relatively inexpensive and can be easily synthesized in the laboratory.
However, there are a few limitations to the use of ADF-HCl in laboratory experiments. First, the compound is not very soluble in many organic solvents, making it difficult to use in certain experiments. Second, the compound is not very stable in the presence of light and air, so it must be stored in a dark, airtight container. Finally, the compound is toxic and should be handled with care.
Future Directions
The potential applications of ADF-HCl are still being explored. Future research could focus on the development of new synthesis methods for the compound, as well as the exploration of its potential therapeutic effects. In addition, further research could be conducted to better understand the mechanism of action of the compound and its effects on biochemical and physiological processes. Finally, studies could be conducted to explore the potential applications of ADF-HCl in the agrochemical and pharmaceutical industries.
Synthesis Methods
The synthesis of ADF-HCl can be achieved through a two-step process. The first step involves the reaction of 3,5-difluorobenzaldehyde with 2-aminoethanol in the presence of a base such as sodium hydroxide. This reaction yields the desired product, 2-amino-1-(3,5-difluorophenyl)ethan-1-ol hydrochloride, along with a mixture of byproducts. The second step involves the purification of the product using recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-1-(3,5-difluorophenyl)ethan-1-ol hydrochloride involves the reaction of 3,5-difluorobenzaldehyde with ethylene oxide to form 3,5-difluoro-2-(2-hydroxyethoxy)benzaldehyde, which is then reduced to 2-amino-1-(3,5-difluorophenyl)ethan-1-ol. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3,5-difluorobenzaldehyde", "ethylene oxide", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: React 3,5-difluorobenzaldehyde with ethylene oxide in the presence of a base catalyst to form 3,5-difluoro-2-(2-hydroxyethoxy)benzaldehyde.", "Step 2: Reduce 3,5-difluoro-2-(2-hydroxyethoxy)benzaldehyde with sodium borohydride to form 2-amino-1-(3,5-difluorophenyl)ethan-1-ol.", "Step 3: React 2-amino-1-(3,5-difluorophenyl)ethan-1-ol with hydrochloric acid to form 2-amino-1-(3,5-difluorophenyl)ethan-1-ol hydrochloride." ] } | |
CAS RN |
1384079-07-5 |
Product Name |
2-amino-1-(3,5-difluorophenyl)ethan-1-ol hydrochloride |
Molecular Formula |
C8H10ClF2NO |
Molecular Weight |
209.6 |
Purity |
95 |
Origin of Product |
United States |
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